Cas no 125057-07-0 (4(1H)-Pyrimidinone,2,3-dihydro-1-[(2-hydroxyethoxy)methyl]-5-methyl-6-(phenylthio)-2-thioxo-)

• Product name: 4(1H)-Pyrimidinone,2,3-dihydro-1-[(2-hydroxyethoxy)methyl]-5-methyl-6-(phenylthio)-2-thioxo-
• CAS No: 125057-07-0
• MF: C₁₄H₁₆N₂O₃S₂
• MW: 324.418440818787
• CID: 166722
• PubChem ID: 3000304

4(1H)-Pyrimidinone,2,3-dihydro-1-[(2-hydroxyethoxy)methyl]-5-methyl-6-(phenylthio)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2,3-dihydro-1-[(2-hydroxyethoxy)methyl]-5-methyl-6-(phenylthio)-2-thioxo-
• 1-(2-hydroxyethoxymethyl)-5-methyl-6-phenylsulfanyl-2-sulfanylidenepyrimidin-4-one
• DTXSID10154624
• 4(1H)-Pyrimidinone, 2,3-dihydro-1-[(2-hydroxyethoxy)methyl]-5-methyl-6-(phenylthio)-2-thioxo-
• SCHEMBL2036799
• HEPT-S
• CHEMBL32457
• 125057-07-0
• 1-(2-hydroxyethoxymethyl)-5-methyl-6-phenylsulfanyl-2-thioxo-pyrimidin-4-one
• 1-[(2-Hydroxyethoxy)methyl]-6-(phenylthio)-2-thiothymine
• 4(1H)-Pyrimidinone, 2,3-dihydro-1-((2-hydroxyethoxy)methyl)-5-methyl-6-(phenylthio)-2-thioxo-

• Inchi： InChI=1S/C14H16N2O3S2/c1-10-12(18)15-14(20)16(9-19-8-7-17)13(10)21-11-5-3-2-4-6-11/h2-6,17H,7-9H2,1H3,(H,15,18,20)
• InChI Key： VXIBYIHJONGOIE-UHFFFAOYSA-N
• SMILES： OCCOCN1C(SC2C=CC=CC=2)=C(C)C(=O)NC1=S

Computed Properties

• Exact Mass: 324.06038
• Monoisotopic Mass: 324.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų
• XLogP3: 1.7

Experimental Properties

• PSA: 61.8